Cas no 1112179-26-6 (4-Fluoro-3-isopropylbenzamide)

• Product Name: 4-Fluoro-3-isopropylbenzamide
• CAS No: 1112179-26-6
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• CID: 2190556
• PubChem ID: 40151789
• Update Time: 2025-04-21

4-Fluoro-3-isopropylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-isopropylbenzamide
• 4-fluoro-3-propan-2-ylbenzamide
• GS2626
• DTXSID60653915
• 4-Fluoro-3-(propan-2-yl)benzamide
• 1112179-26-6
• DB-094866
• SCHEMBL3691250
• AKOS015917590

• Inchi： 1S/C10H12FNO/c1-6(2)8-5-7(10(12)13)3-4-9(8)11/h3-6H,1-2H3,(H2,12,13)
• InChI Key： WIHGZCWCCWVCMS-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(N)=O)C=C1C(C)C

Computed Properties

• Exact Mass: 181.090292168Da
• Monoisotopic Mass: 181.090292168Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.1Ų